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Compound of Interest

Compound Name: Ammonium hexadecyl sulfate

Cat. No.: B15370143

In-Depth Technical Guide to Ammonium
Hexadecyl Sulfate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ammonium hexadecyl sulfate, also known as cetyl sulfate ammonium salt, is a cationic
surfactant belonging to the family of long-chain alkyl sulfates. Its amphiphilic nature, conferred
by a 16-carbon hydrophobic alkyl chain (hexadecyl) and a polar sulfate head group, makes it a
versatile compound with applications spanning various scientific and industrial domains. This
technical guide provides a comprehensive overview of the molecular characteristics, synthesis,
and key applications of ammonium hexadecyl sulfate, with a focus on its relevance in
research and drug development.

Molecular and Physicochemical Properties

Ammonium hexadecyl sulfate is a white to off-white powder. Its chemical structure consists
of a long hydrophobic tail and a hydrophilic sulfate group, which allows it to form micelles in

agueous solutions and reduce surface tension.
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Property Value

Molecular Formula C16H37NO4S

Molecular Weight 339.53 g/mol

Appearance White to off-white powder
Solubility Soluble in water

Chemical Name Ammonium hexadecyl sulfate
Synonyms Cetyl sulfate ammonium salt
CAS Number 4696-47-3

Synthesis of Ammonium Hexadecyl Sulfate

The synthesis of ammonium hexadecyl sulfate is typically achieved through a two-step
process involving the sulfation of a long-chain alcohol followed by neutralization.

General Synthesis Pathway

The primary route for synthesizing ammonium hexadecyl sulfate involves the reaction of 1-
hexadecanol (cetyl alcohol) with a sulfonating agent, such as sulfuric acid or chlorosulfonic
acid, to form hexadecyl hydrogen sulfate. This intermediate is then neutralized with an
ammonium salt, typically ammonium hydroxide, to yield the final product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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